Cas no 62367-17-3 (Benzoic acid, 2-(1H-imidazol-2-ylcarbonyl)-5-nitro-, methyl ester)

• Product name: Benzoic acid, 2-(1H-imidazol-2-ylcarbonyl)-5-nitro-, methyl ester
• CAS No: 62367-17-3
• MF: C₁₂H₉N₃O₅
• MW: 275.216962575912
• CID: 447745
• PubChem ID: 12325383

Benzoic acid, 2-(1H-imidazol-2-ylcarbonyl)-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1H-imidazol-2-ylcarbonyl)-5-nitro-, methyl ester
• methyl 2-(1H-imidazole-2-carbonyl)-5-nitrobenzoate
• DTXSID50489462
• 62367-17-3

• Inchi： InChI=1S/C12H9N3O5/c1-20-12(17)9-6-7(15(18)19)2-3-8(9)10(16)11-13-4-5-14-11/h2-6H,1H3,(H,13,14)
• InChI Key： RLZWFJSTOLKYBX-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])C(=O)C2=NC=CN2

Computed Properties

• Exact Mass: 275.05427
• Monoisotopic Mass: 275.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 115.19